Cas no 31385-01-0 (1H-Indole-3-acetaldehyde, 5-bromo-)

• Product Name: 1H-Indole-3-acetaldehyde, 5-bromo-
• CAS No: 31385-01-0
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• CID: 2618869
• PubChem ID: 20623493
• Update Time: 2024-03-01

1H-Indole-3-acetaldehyde, 5-bromo- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-acetaldehyde, 5-bromo-

• Inchi： 1S/C10H8BrNO/c11-8-1-2-10-9(5-8)7(3-4-13)6-12-10/h1-2,4-6,12H,3H2
• InChI Key： APFWFTSCRBQMFP-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Br)C=C2)C(CC=O)=C1

Computed Properties

• Exact Mass: 236.97893g/mol
• Monoisotopic Mass: 236.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles